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Introduction
TDI-11861 is a potent and selective inhibitor of soluble adenylyl cyclase (sAC), also known as

ADCY10.[1][2][3][4] sAC is a crucial enzyme responsible for the synthesis of the second

messenger cyclic adenosine monophosphate (cAMP) in specific cellular contexts, most notably

in sperm.[5][6] The activation of sAC and the subsequent rise in cAMP levels are essential for

sperm motility and capacitation, processes critical for fertilization.[5][7] TDI-11861 has emerged

as a promising non-hormonal male contraceptive agent by directly inhibiting sAC, leading to a

reduction in intracellular cAMP levels and thereby impairing sperm function.[2][7][8][9][10]

These application notes provide detailed protocols for treating cells with TDI-11861 and

subsequently measuring the changes in intracellular cAMP levels using two common methods:

an Enzyme-Linked Immunosorbent Assay (ELISA) and a Förster Resonance Energy Transfer

(FRET)-based biosensor assay.
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TDI-11861 is a second-generation sAC inhibitor, developed as an improvement upon earlier

compounds like TDI-10229.[1] It exhibits high affinity and a slow dissociation rate from sAC,

contributing to its potent and durable inhibitory effects.[1][3] By binding to sAC, TDI-11861
prevents the conversion of ATP to cAMP.[6] This reduction in cAMP levels disrupts downstream

signaling pathways that are dependent on this second messenger, such as the activation of

Protein Kinase A (PKA), which is involved in sperm motility.
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Caption: Signaling pathway of TDI-11861 action.
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Quantitative Data on TDI-11861
The following tables summarize the key quantitative parameters of TDI-11861, demonstrating

its potency and efficacy in inhibiting sAC and reducing cAMP levels.

Parameter Value Species Assay Type Reference

IC50 3.3 nM Human

In vitro

biochemical

assay

[1][3][4]

IC50 7 nM Rat

Cellular sAC-

dependent cAMP

accumulation

[8]

KD 1.4 nM Human
Surface Plasmon

Resonance
[3][4][8]

Residence Time 3181 s Human
Surface Plasmon

Resonance
[1]

Table 1: In Vitro Potency and Binding Affinity of TDI-11861.

Treatment Concentration Cell Type
Effect on
cAMP

Reference

TDI-11861 5.5 nM

sAC-

overexpressing

rat 4-4 cells

Inhibition of sAC-

mediated cAMP

accumulation

[3][4]

TDI-11861 10 nM
Mouse and

Human Sperm

Reduction in

intracellular

cAMP levels

[7][11]

TDI-11861 50 mg/kg (oral)
Male Mice (in

vivo)

No increase in

cAMP levels in

isolated sperm

[5][11]

Table 2: Effect of TDI-11861 on cAMP Levels in Cellular and In Vivo Models.
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Experimental Protocols
A. Cell Treatment with TDI-11861
This protocol describes the general procedure for treating cells (e.g., sperm or sAC-expressing

cell lines) with TDI-11861 prior to cAMP measurement.

Materials:

Cells of interest (e.g., isolated sperm, sAC-overexpressing cell line)

Appropriate cell culture medium or buffer

TDI-11861 stock solution (dissolved in a suitable solvent like DMSO)

Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation (optional, but

recommended for endpoint assays)[12]

Vehicle control (e.g., DMSO)

Procedure:

Cell Preparation: Isolate and prepare cells according to standard laboratory protocols.

Ensure cells are viable and at the desired density.

Pre-incubation with PDE Inhibitor (Optional): If using an endpoint assay like ELISA, pre-

incubate the cells with a PDE inhibitor (e.g., 500 µM IBMX) for 5-15 minutes to prevent the

degradation of cAMP.[8][12]

TDI-11861 Treatment:

Add TDI-11861 to the cell suspension at the desired final concentration. For cellular

assays, concentrations ranging from 1 nM to 1 µM can be tested.

Include a vehicle control group treated with the same volume of solvent used to dissolve

TDI-11861.

Incubation: Incubate the cells with TDI-11861 for the desired time. A 15-minute incubation

has been shown to be effective for inhibiting cAMP accumulation.[3][4]
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Stimulation (Optional): If investigating the inhibitory effect of TDI-11861 on stimulated cAMP

production, add a known sAC activator (e.g., bicarbonate for sperm) after the incubation with

TDI-11861.

Proceed to cAMP Measurement: After the incubation period, proceed immediately to the

chosen cAMP measurement protocol (ELISA or FRET).

B. Protocol 1: Measurement of cAMP Levels using
ELISA
This protocol is based on a competitive ELISA principle, where free cAMP in the sample

competes with a fixed amount of labeled cAMP for binding to a specific antibody.[13]

Materials:

Commercially available cAMP ELISA kit (e.g., from Cell Biolabs, Abcam)[14][15][16]

TDI-11861 treated and control cell samples

Cell lysis buffer (often provided in the ELISA kit)

Microplate reader capable of measuring absorbance at the appropriate wavelength (e.g., 450

nm)[14]

Procedure:

Sample Preparation:

After TDI-11861 treatment, pellet the cells by centrifugation.

Aspirate the supernatant and lyse the cells using the provided cell lysis buffer.[14][15] This

can be done by adding the lysis buffer and incubating on ice or at 4°C for a specified time

(e.g., 10-20 minutes).[15]

Centrifuge the lysate to pellet cellular debris and collect the supernatant containing the

intracellular cAMP.

ELISA Procedure:
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Follow the specific instructions provided with the commercial ELISA kit. A general workflow

is as follows:

Prepare cAMP standards of known concentrations.[17]

Add standards and cell lysate samples to the wells of the antibody-coated microplate in

duplicate or triplicate.[14]

Add the HRP-labeled cAMP conjugate to each well.[16]

Incubate the plate for the recommended time to allow for competitive binding.

Wash the plate multiple times to remove unbound reagents.[16]

Add the substrate solution and incubate until color development is sufficient.[14]

Stop the reaction with the provided stop solution.[14]

Data Analysis:

Measure the absorbance of each well using a microplate reader.

Generate a standard curve by plotting the absorbance of the standards against their

known cAMP concentrations.

Calculate the cAMP concentration in the samples by interpolating their absorbance values

on the standard curve.

Normalize the cAMP concentration to the total protein concentration of the cell lysate if

desired.

C. Protocol 2: Real-Time Measurement of cAMP Levels
using FRET-Based Biosensors
FRET-based biosensors allow for the dynamic measurement of cAMP levels in living cells.[18]

[19][20][21] These sensors typically consist of a cAMP-binding domain flanked by two

fluorescent proteins (e.g., CFP and YFP).[13] Binding of cAMP induces a conformational

change that alters the FRET efficiency between the two fluorophores.
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Materials:

Cells stably or transiently expressing a FRET-based cAMP biosensor (e.g., an Epac-based

sensor).[19][22]

Fluorescence microscope or plate reader capable of FRET measurements (excitation of the

donor fluorophore and detection of both donor and acceptor emission).

TDI-11861 stock solution.

sAC activator (optional, for stimulation experiments).

Procedure:

Cell Culture and Transfection:

Culture cells expressing the FRET biosensor in an appropriate imaging dish or plate.

If not using a stable cell line, transiently transfect the cells with the biosensor plasmid 24-

48 hours before the experiment.

Imaging Setup:

Place the cells on the fluorescence microscope or in the plate reader.

Maintain the cells in a suitable buffer or medium at 37°C.

Baseline Measurement:

Acquire baseline FRET ratio images or readings for a few minutes to establish a stable

baseline.

TDI-11861 Addition:

Add TDI-11861 directly to the cells while continuously acquiring FRET data.

Observe the change in the FRET ratio, which should correspond to a decrease in

intracellular cAMP.
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Stimulation (Optional):

After observing the effect of TDI-11861, you can add an sAC activator to see if the inhibitor

can block the expected rise in cAMP.

Data Analysis:

Calculate the FRET ratio (acceptor emission / donor emission) for each time point.

Plot the change in FRET ratio over time to visualize the dynamics of cAMP concentration

changes in response to TDI-11861 treatment.

Experimental Workflow and Logic Diagrams
Experimental Workflow for Measuring cAMP Levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.biorxiv.org/content/biorxiv/early/2022/06/01/2022.06.01.494354.full.pdf
https://www.researchgate.net/publication/341938358_FRET_Reporter_Assays_for_cAMP_and_Calcium_in_a_96-well_Format_Using_Genetically_Encoded_Biosensors_Expressed_in_Living_Cells
https://www.benchchem.com/product/b10856158/docs#application-notes-and-protocols-for-measuring-camp-levels-following-tdi-11861-treatment
https://www.benchchem.com/product/b10856158/docs#application-notes-and-protocols-for-measuring-camp-levels-following-tdi-11861-treatment
https://www.benchchem.com/product/b10856158/docs#application-notes-and-protocols-for-measuring-camp-levels-following-tdi-11861-treatment
https://www.benchchem.com/product/b10856158/docs#application-notes-and-protocols-for-measuring-camp-levels-following-tdi-11861-treatment
https://www.benchchem.com/product/b10856158?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

